Cas no 205054-85-9 (1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene)

• Product Name: 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene
• CAS No: 205054-85-9
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 2919777
• PubChem ID: 18176336
• Update Time: 2025-08-02

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• AKOS015565484
• DB-216056
• 1-CHLORO-3-[(2,2-DIMETHOXYETHYL)SULFANYL]BENZENE
• 205054-85-9
• DNDGZAZZJFILHI-UHFFFAOYSA-N
• 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene
• EN300-395087
• 1-Chloro-3-(2,2-dimethoxy-ethyl-sulfanyl)-benzene
• SCHEMBL4392690

• Inchi： 1S/C10H13ClO2S/c1-12-10(13-2)7-14-9-5-3-4-8(11)6-9/h3-6,10H,7H2,1-2H3
• InChI Key： DNDGZAZZJFILHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC(OC)OC

Computed Properties

• Exact Mass: 232.0324785Da
• Monoisotopic Mass: 232.0324785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene

Comprehensive Overview of 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9)

1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9) is an organosulfur compound with a unique molecular structure that combines a benzene ring, a chloro substituent, and a dimethoxyethylsulfanyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a trending topic in organic chemistry and related fields.

The compound's chemical name and CAS number are frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its structure features a chlorobenzene core linked to a 2,2-dimethoxyethylsulfanyl moiety, which contributes to its reactivity and versatility. This combination of functional groups allows for diverse chemical transformations, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene is often discussed alongside topics like green chemistry, sustainable synthesis, and catalysis. Scientists are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its potential role in drug discovery and agrochemical development aligns with the global demand for novel bioactive molecules.

The compound's physical and chemical properties are critical for its applications. It typically appears as a colorless to pale yellow liquid with a distinct odor. Its solubility in organic solvents and stability under various conditions make it suitable for laboratory and industrial use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound.

From a commercial perspective, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene is supplied by several specialty chemical manufacturers. Buyers often search for high-purity grades, bulk availability, and custom synthesis options. The compound's pricing and availability are influenced by factors like raw material costs, production scale, and regional demand.

In summary, 1-Chloro-3-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 205054-85-9) is a multifaceted chemical with broad applicability. Its unique structure and functional groups make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemistry and related disciplines.